Cas no 101257-96-9 (6-Amino-2-methyl-1H-benzo[d]imidazol-4-ol)

6-Amino-2-methyl-1H-benzo[d]imidazol-4-ol structure
101257-96-9 structure
Product Name:6-Amino-2-methyl-1H-benzo[d]imidazol-4-ol
CAS No:101257-96-9
MF:C8H9N3O
MW:163.176561117172
CID:124581
Update Time:2023-08-02

6-Amino-2-methyl-1H-benzo[d]imidazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-7-ol,5-amino-2-methyl-
    • 4-Benzimidazolol,6-amino-2-methyl-(6CI)
    • 6-amino-2-methyl-1H-benzimidazol-4-ol
    • 6-amino-2-methyl-1H-benzo[d]imidazol-4-ol
    • 4-benzimidazolol,6-amino-2-methyl-
    • 6-Amino-2-methyl-1H-benzo[d]imidazol-4-ol
    • Inchi: 1S/C8H9N3O/c1-4-10-6-2-5(9)3-7(12)8(6)11-4/h2-3,12H,9H2,1H3,(H,10,11)
    • InChI Key: LPELZFBXJNDLTQ-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC2=C1N=C(C)N2)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Topological Polar Surface Area: 74.9

Experimental Properties

  • PSA: 74.93000
  • LogP: 1.74030

6-Amino-2-methyl-1H-benzo[d]imidazol-4-ol Related Literature

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